1-benzyl-2,5-dibromo-4-nitro-1H-imidazole

• IUPAC Name: 1-benzyl-2,5-dibromo-4-nitroimidazole
• InChI: InChI=1S/C10H7Br2N3O2/c11-8-9(15(16)17)13-10(12)14(8)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: BWYDDQSXMWIEMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(N=C2Br)[N+](=O)[O-])Br
• Molecular Formula: C10H7Br2N3O2
• Molecular Weight: 360.99 g/mol

Description

“1-benzyl-2,5-dibromo-4-nitro-1H-imidazole” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of imidazole derivatives involves various synthetic routes. For instance, 4-nitroimidazole can react with a brominating agent in the presence of a base to produce 2,5-dibromonitroimidazole. This compound can then react with an iodinating agent to produce 2-bromo-5-iodo-2-nitroimidazole. Further reaction with a phosphorus reducing agent can yield the target product 2-bromo-4-nitroimidazole.

Chemical Reactions Analysis

Imidazole and its derivatives show a broad range of chemical reactions due to their amphoteric nature. They can act as both acids and bases, and they can participate in various chemical reactions due to the presence of a positive charge on either of the two nitrogen atoms.